Cas no 81323-70-8 (Phosphine, diphenyl[2-[(trimethylsilyl)oxy]phenyl]-)

Phosphine, diphenyl[2-[(trimethylsilyl)oxy]phenyl]- structure
81323-70-8 structure
Product name:Phosphine, diphenyl[2-[(trimethylsilyl)oxy]phenyl]-
CAS No:81323-70-8
MF:C21H23OSiP
MW:350.46602
CID:1803646
PubChem ID:15524852

Phosphine, diphenyl[2-[(trimethylsilyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, diphenyl[2-[(trimethylsilyl)oxy]phenyl]-
    • diphenyl-(2-trimethylsilyloxyphenyl)phosphane
    • Diphenyl{2-[(trimethylsilyl)oxy]phenyl}phosphane
    • DTXSID70573635
    • 81323-70-8
    • Inchi: InChI=1S/C21H23OPSi/c1-24(2,3)22-20-16-10-11-17-21(20)23(18-12-6-4-7-13-18)19-14-8-5-9-15-19/h4-17H,1-3H3
    • InChI Key: RTZGYZNRIWHGKN-UHFFFAOYSA-N
    • SMILES: C[Si](C)(C)OC1=CC=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 350.12557889g/mol
  • Monoisotopic Mass: 350.12557889g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Phosphine, diphenyl[2-[(trimethylsilyl)oxy]phenyl]- Related Literature

Additional information on Phosphine, diphenyl[2-[(trimethylsilyl)oxy]phenyl]-

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